Cas no 887757-25-7 (4-Bromo-3-cyanobenzoic acid)

• Product Name: 4-Bromo-3-cyanobenzoic acid
• CAS No: 887757-25-7
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD11977390
• CID: 706891
• PubChem ID: 20688622
• Update Time: 2024-10-26

4-Bromo-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyanobenzoic acid
• Benzoic acid, 4-bromo-3-cyano-
• Benzoicacid, 4-bromo-3-cyano-
• AK106966
• 4-Bromo-3-cyano-benzoic acid
• 4-bromanyl-3-cyano-benzoic acid
• HUFXHLPIISLHKJ-UHFFFAOYSA-N
• CL9179
• FCH1408892
• 4-Bromo-3-cyanobenzoic acid, AldrichCPR
• ST2411196
• AX8232155
• Y4565
• A842894
• 4-Bromo-3-cyanobenzoic acid (ACI)
• SCHEMBL979205
• AS-46235
• J-514716
• 887757-25-7
• 4-Bromo-3-cyanobenzoicacid
• AKOS016009145
• CS-W005227
• SY102941
• DTXSID60609391
• MFCD11977390

• MDL： MFCD11977390
• Inchi： 1S/C8H4BrNO2/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-3H,(H,11,12)
• InChI Key： HUFXHLPIISLHKJ-UHFFFAOYSA-N
• SMILES： N#CC1C(Br)=CC=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 224.94300
• Monoisotopic Mass: 224.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1
• XLogP3: 1.9

Experimental Properties

• PSA: 61.09000
• LogP: 2.01898

4-Bromo-3-cyanobenzoic acid Security Information

• Hazardous Material transportation number：3439
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives